Cas no 1357947-08-0 (5-Bromo-3-iodo-1H-pyrazolo[3,4-C]pyridine)

• Product Name: 5-Bromo-3-iodo-1H-pyrazolo[3,4-C]pyridine
• CAS No: 1357947-08-0
• MF: C₆H₃BrIN₃
• MW: 323.916591882706
• MDL: MFCD21647868
• CID: 1066709
• PubChem ID: 71743113
• Update Time: 2025-08-11

5-Bromo-3-iodo-1H-pyrazolo[3,4-C]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-iodo-1H-pyrazolo[3,4-c]pyridine
• 3-iodo-5-bromo-1H-pyrazolo[3,4-b]pyridine
• 5-Bromo-3-iodo-1H-pyrazolo[3,4-b]pyridine
• AC1Q25BJ
• ACMC-209qoj
• AG-H-53477
• CTK5F8704
• PubChem14859
• SureCN1585882
• AK198999
• 1H-Pyrazolo[3,4-c]pyridine, 5-bromo-3-iodo-
• NLQYLFQIAAPJFX-UHFFFAOYSA-N
• FCH1566474
• AM80969
• AX8267074
• AB0080143
• 5-Bromo-3-iodo-1H-pyrazolo[3,4-c]pyridine, AldrichCPR
• SCHEMBL14688819
• 2531756-13-3
• DA-37773
• SY072316
• ZB0487
• 1357947-08-0
• SCHEMBL22650529
• MFCD21647868
• AKOS026674333
• 5-bromo-3-iodo-2H-pyrazolo[3,4-c]pyridine
• AS-41573
• A886932
• CS-0135017
• 5-Bromo-3-iodo-1H-pyrazolo[3,4-C]pyridine

• MDL： MFCD21647868
• Inchi： 1S/C6H3BrIN3/c7-5-1-3-4(2-9-5)10-11-6(3)8/h1-2H,(H,10,11)
• InChI Key： NLQYLFQIAAPJFX-UHFFFAOYSA-N
• SMILES： IC1=C2C=C(N=CC2=NN1)Br

Computed Properties

• Exact Mass: 322.85551g/mol
• Monoisotopic Mass: 322.85551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 2.2

Experimental Properties

• Density: 2.559±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.78 g/l) (25 º C),

5-Bromo-3-iodo-1H-pyrazolo[3,4-C]pyridine Security Information

• Hazard Category Code： R22
• Hazardous Material Identification：